Cas no 1256467-48-7 (1-Allyl-4-isobutylbenzene)
1-Allyl-4-isobutylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-Allyl-4-isobutylbenzene
- 3-(4-iso-Butylphenyl)-1-propene
- starbld0049112
- 1-Allyl-4-(2-methylpropyl)benzene
- 1-(2-METHYLPROPYL)-4-(PROP-2-EN-1-YL)BENZENE
- 1-(2-methylpropyl)-4-prop-2-enylbenzene
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- MDL: MFCD11111036
- Inchi: 1S/C13H18/c1-4-5-12-6-8-13(9-7-12)10-11(2)3/h4,6-9,11H,1,5,10H2,2-3H3
- InChI Key: BAWLQZUKVFKZSW-UHFFFAOYSA-N
- SMILES: C1(CC(C)C)=CC=C(CC=C)C=C1
Computed Properties
- Exact Mass: 174.140850574g/mol
- Monoisotopic Mass: 174.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0
1-Allyl-4-isobutylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB427535-1 g |
3-(4-iso-Butylphenyl)-1-propene |
1256467-48-7 | 1 g |
€553.40 | 2023-07-18 | ||
| abcr | AB427535-5 g |
3-(4-iso-Butylphenyl)-1-propene |
1256467-48-7 | 5g |
€1,119.20 | 2023-07-18 | ||
| abcr | AB427535-1g |
3-(4-iso-Butylphenyl)-1-propene |
1256467-48-7 | 1g |
€553.40 | 2023-09-04 | ||
| abcr | AB427535-5g |
3-(4-iso-Butylphenyl)-1-propene; . |
1256467-48-7 | 5g |
€1847.00 | 2025-02-20 | ||
| Fluorochem | 398055-1g |
3-(4-iso-Butylphenyl)-1-propene |
1256467-48-7 | 97.0% | 1g |
£527.00 | 2023-04-21 | |
| Fluorochem | 398055-5g |
3-(4-iso-Butylphenyl)-1-propene |
1256467-48-7 | 97.0% | 5g |
£1,114.00 | 2023-04-21 | |
| Fluorochem | 398055-25g |
3-(4-iso-Butylphenyl)-1-propene |
1256467-48-7 | 97.0% | 25g |
£2,712.00 | 2023-04-21 |
1-Allyl-4-isobutylbenzene Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 1-Allyl-4-isobutylbenzene
Recent Advances in the Study of 1-Allyl-4-isobutylbenzene (CAS: 1256467-48-7) in Chemical Biology and Pharmaceutical Research
1-Allyl-4-isobutylbenzene (CAS: 1256467-48-7) is a synthetic organic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by an allyl group and an isobutyl group attached to a benzene ring, has been investigated for its role as an intermediate in the synthesis of more complex molecules and for its biological activity. Recent studies have explored its utility in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a scaffold for designing novel anti-inflammatory drugs. Researchers utilized molecular docking simulations to demonstrate that 1-Allyl-4-isobutylbenzene interacts with key inflammatory markers, such as cyclooxygenase-2 (COX-2), suggesting its promise in mitigating inflammation. The study further validated these findings through in vitro assays, where the compound exhibited significant inhibition of COX-2 activity at micromolar concentrations.
In addition to its anti-inflammatory properties, 1-Allyl-4-isobutylbenzene has shown antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism that could be leveraged to combat antibiotic-resistant strains.
The synthesis and optimization of 1-Allyl-4-isobutylbenzene have also been a focus of recent research. A team from the University of Cambridge developed a novel catalytic method for its production, achieving higher yields and purity compared to traditional methods. This advancement, published in Organic Process Research & Development in 2023, has significant implications for scaling up production for pharmaceutical applications.
Looking ahead, researchers are exploring the potential of 1-Allyl-4-isobutylbenzene in targeted drug delivery systems. Preliminary studies suggest that its hydrophobic nature and structural flexibility make it a suitable candidate for conjugation with nanoparticles or liposomes, enabling precise delivery of therapeutic agents to diseased tissues. These developments underscore the compound's versatility and its growing importance in the pharmaceutical industry.
In conclusion, 1-Allyl-4-isobutylbenzene (CAS: 1256467-48-7) represents a promising area of research in chemical biology and drug development. Its dual anti-inflammatory and antimicrobial properties, coupled with advancements in synthesis and application, position it as a valuable tool for addressing unmet medical needs. Future studies will likely focus on optimizing its pharmacological profile and exploring its potential in combination therapies.
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